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In the rapidly advancing field of perovskite solar cells (PSCs), the hole transport material (HTM)

plays a pivotal role in achieving high power conversion efficiencies (PCE) and ensuring long-

term device stability. Among the various classes of HTMs, spiro-type molecules have garnered

significant attention due to their excellent thermal stability and morphological properties. This

guide provides a detailed comparison of two prominent spiro-based HTMs: Spiro-NPB and the

widely-used Spiro-OMeTAD.

This comparison aims to provide researchers, scientists, and drug development professionals

with a comprehensive overview of their performance, supported by experimental data, to aid in

the selection of the most suitable HTM for their specific applications. While Spiro-OMeTAD is

the current benchmark HTM in high-efficiency PSCs, this guide also sheds light on the

properties of Spiro-NPB, a related compound with potential applications in optoelectronic

devices.

Performance Comparison
The following table summarizes the key performance parameters of perovskite solar cells

fabricated using Spiro-NPB and Spiro-OMeTAD as the hole transport layer. It is important to

note that while extensive data is available for Spiro-OMeTAD, direct comparative data for

Spiro-NPB in perovskite solar cells is limited in the available literature. The data for Spiro-NPB
is primarily derived from its use in Organic Light Emitting Diodes (OLEDs), which can provide

insights into its fundamental properties.
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Property Spiro-NPB Spiro-OMeTAD

Highest Occupied Molecular

Orbital (HOMO) Energy Level
~ -5.32 eV[1] ~ -5.1 eV to -5.26 eV[2]

Power Conversion Efficiency

(PCE)

Data in PSCs is not readily

available.

Up to 25% in regular n-i-p

architecture devices[3]. A

device based on a Spiro-

OMeTAD analogue, spiro-

Naph, achieved a PCE of

24.43%[4].

Open-Circuit Voltage (Voc)
Data in PSCs is not readily

available.

Typically in the range of 1.1 V

to 1.2 V.

Short-Circuit Current Density

(Jsc)

Data in PSCs is not readily

available.

Typically in the range of 23 to

25 mA/cm2.

Fill Factor (FF)
Data in PSCs is not readily

available.
Typically around 80%.

Hole Mobility
Higher mobility compared to

NPB in OLEDs[5].

Pristine Spiro-OMeTAD has

low hole mobility (~10-5 cm2V-

1s-1), which is significantly

improved by doping[6]. Doped

films have mobility comparable

to other high-performance

HTMs.

Stability

Spiro-annulated structure

suggests good thermal and

morphological stability[5].

Susceptible to degradation at

high temperatures and in the

presence of moisture, often

related to the hygroscopic

nature of dopants like

LiTFSI[4][7]. However,

derivatives like spiro-Naph

show improved stability[4].

Cost Data on synthesis cost for PSC

applications is not readily

available.

High cost due to complex

multi-step synthesis and
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purification, which is a barrier

to commercialization[6][8].

Experimental Protocols
Detailed experimental procedures are crucial for replicating and building upon existing

research. Below are generalized protocols for the fabrication of perovskite solar cells using

Spiro-OMeTAD. A detailed, validated protocol for Spiro-NPB in PSCs is not widely reported.

Fabrication of Perovskite Solar Cells with Spiro-OMeTAD
This protocol describes a typical fabrication process for a standard n-i-p planar perovskite solar

cell.

1. Substrate Preparation:

Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath

with detergent, deionized water, acetone, and isopropanol.

The cleaned substrates are then treated with UV-ozone for 15-20 minutes to improve the

wettability of the surface.

2. Electron Transport Layer (ETL) Deposition:

A compact layer of TiO2 or SnO2 is deposited on the ITO substrate. For instance, a SnO2

nanoparticle solution can be spin-coated at 3000-5000 rpm for 30 seconds, followed by

annealing at 150-200 °C for 30-60 minutes.

3. Perovskite Layer Deposition:

A precursor solution of the perovskite material (e.g., a mixture of formamidinium iodide (FAI),

lead iodide (PbI2), methylammonium bromide (MABr), and lead bromide (PbBr2) in a mixed

solvent of DMF and DMSO) is spin-coated on the ETL.

An anti-solvent, such as chlorobenzene, is often dripped onto the spinning substrate during

the last few seconds of the spin-coating process to induce rapid crystallization and form a

uniform film.
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The film is then annealed at 100-150 °C for 10-60 minutes.

4. Hole Transport Layer (HTL) Deposition:

The Spiro-OMeTAD solution is prepared by dissolving Spiro-OMeTAD powder in a solvent

like chlorobenzene.

Additives are crucial for improving the conductivity and performance of the Spiro-OMeTAD

layer. Common additives include:

Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI): As a p-dopant to increase hole

concentration. A stock solution in acetonitrile is typically used.

4-tert-butylpyridine (tBP): To improve film morphology and reduce recombination.

Cobalt(III) complexes (e.g., FK209): As an additional p-dopant.

A typical formulation involves dissolving 70-90 mg of Spiro-OMeTAD in 1 mL of

chlorobenzene, followed by the addition of specific volumes of the LiTFSI and tBP

solutions[9].

The prepared Spiro-OMeTAD solution is spin-coated onto the perovskite layer at 2000-4000

rpm for 30 seconds.

The device is then often left in a dry air or oxygen environment for several hours to promote

oxidation of the Spiro-OMeTAD, which enhances its conductivity.

5. Metal Electrode Deposition:

Finally, a top electrode of gold or silver (typically 80-100 nm thick) is deposited by thermal

evaporation through a shadow mask to define the active area of the solar cell.

6. Characterization:

The current density-voltage (J-V) characteristics of the fabricated solar cells are measured

under simulated AM 1.5G solar illumination (100 mW/cm2).
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Visualizations
Energy Level Diagram
The alignment of energy levels at the interfaces between different layers in a perovskite solar

cell is critical for efficient charge extraction and transport. The diagram below illustrates the

typical energy levels of a perovskite solar cell employing Spiro-OMeTAD as the HTM. The

HOMO level of Spiro-NPB is also included for comparison.
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Figure 1: Energy level diagram of a typical n-i-p perovskite solar cell.
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The following diagram illustrates the general workflow for the fabrication and characterization of

perovskite solar cells using a spiro-based HTM.
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Figure 2: General workflow for perovskite solar cell fabrication and characterization.

Conclusion
Spiro-OMeTAD remains the state-of-the-art hole transport material for high-efficiency n-i-p

perovskite solar cells, consistently enabling PCEs over 25%[3]. Its well-matched energy levels

with common perovskite compositions and its ability to form high-quality amorphous films

contribute to its success. However, the high cost and stability issues associated with its

dopants are significant hurdles for commercialization[6][7].

Spiro-NPB, while less explored in the context of perovskite solar cells, possesses a spiro-

annulated structure that is known to impart good thermal and morphological stability, as

demonstrated in OLED applications[5]. Its HOMO level is in a suitable range for hole extraction

from perovskite absorbers. The spiro-linkage in these molecules helps in preventing

crystallization and promoting the formation of uniform amorphous films, which is beneficial for

device performance and longevity.

Future research should focus on direct comparative studies of Spiro-NPB and other novel

spiro-type HTMs in perovskite solar cells to fully assess their potential. The development of

dopant-free HTMs or more stable doping strategies for existing materials like Spiro-OMeTAD is

also a critical area of investigation to push the commercialization of perovskite photovoltaic

technology forward. The exploration of derivatives, such as the spiro-Naph series, has already

shown promise in overcoming the stability limitations of Spiro-OMeTAD while maintaining high

efficiency[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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